Cas no 88721-83-9 (1-Azabicyclo[3.2.1]octane-3-carbonitrile)

• Product Name: 1-Azabicyclo[3.2.1]octane-3-carbonitrile
• CAS No: 88721-83-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 623195
• PubChem ID: 19374792
• Update Time: 2025-04-19

1-Azabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane-3-carbonitrile
• 88721-83-9
• DTXSID80598490
• SCHEMBL8557067

• Inchi： 1S/C8H12N2/c9-4-8-3-7-1-2-10(5-7)6-8/h7-8H,1-3,5-6H2
• InChI Key： CQLRBTFAUYWHBK-UHFFFAOYSA-N
• SMILES： N12CC(C#N)CC(CC1)C2

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27Ų